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Compound of Interest

Compound Name: MPT0B390

Cat. No.: B12406602

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of MPTOB390 with other known
small molecule inducers of Tissue Inhibitor of Metalloproteinase 3 (TIMP3). TIMP3 is a critical
endogenous inhibitor of matrix metalloproteinases (MMPs) and other proteases, playing a
crucial role in regulating extracellular matrix homeostasis and inhibiting tumor growth, invasion,
metastasis, and angiogenesis.[1] Its therapeutic induction is a promising strategy in oncology
and other diseases.

Efficacy and Mechanism of TIMP3 Inducers: A
Comparative Overview

MPTO0B390, a novel arylsulfonamide derivative, has demonstrated potent activity as a TIMP3
inducer.[1][2] Its efficacy is compared here with other reported small molecule TIMP3 inducers.
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Signaling Pathways and Experimental Workflows
MPTO0B390-Mediated TIMP3 Induction Pathway

MPTOB390 upregulates TIMP3 expression by inhibiting the histone methyltransferase EZH2.

This reduces the methylation of histone H3 at lysine 27 (H3K27me3) on the TIMP3 promoter,

leading to transcriptional activation.
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Caption: MPTOB390 signaling pathway for TIMP3 induction.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b12406602?utm_src=pdf-body-img
https://www.benchchem.com/product/b12406602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

General Experimental Workflow for Assessing TIMP3
Induction

The following diagram outlines a typical workflow for evaluating the efficacy of a potential
TIMP3 inducer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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